5-Hydroxy-3-(4-methoxyphenyl)-7-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxychromen-4-one

• IUPAC Name: 5-hydroxy-3-(4-methoxyphenyl)-7-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxychromen-4-one
• InChI: InChI=1S/C28H32O14/c1-11-20(30)23(33)25(35)27(40-11)39-10-18-22(32)24(34)26(36)28(42-18)41-14-7-16(29)19-17(8-14)38-9-15(21(19)31)12-3-5-13(37-2)6-4-12/h3-9,11,18,20,22-30,32-36H,10H2,1-2H3
• InChI Key: WWSNSDWQADMAJB-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=CC(=C4C(=C3)OC=C(C4=O)C5=CC=C(C=C5)OC)O)O)O)O)O)O)O
• Molecular Formula: C28H32O14
• DSSTOX Substance ID: DTXSID901346915
• Molecular Weight: 592.5 g/mol
• CAS RN: 53840-60-1

Description

Natural product derived from plant source.

Scientific Research Applications

Computational Studies and Diabetes Management

A computational study identified the role of a closely related compound in the regulation of blood glucose levels, highlighting its potential targets in diabetes management through molecular docking and dynamics simulation (Muthusamy & Krishnasamy, 2016). This suggests that compounds with complex oxychromen-4-one structures may have applications in therapeutic interventions for diabetes.

Spectroscopic Studies and Chemical Behavior

Spectroscopic studies have examined similar compounds for their conformations and chemical behavior, providing insights into their molecular structure and potential reactivity. For instance, a detailed vibrational spectroscopic study of a compound known as quercetin 3-D-galactoside (Q3G) revealed information about its conformers and molecular interactions (Aydın & Özpozan, 2020). This type of research is crucial for understanding the fundamental properties of complex organic molecules and their potential applications in various scientific fields.

Isochroman Derivatives and Crystallization

Research into isochroman derivatives, which share structural similarities with the specified compound, has investigated their tendency to crystallize in chiral space groups, revealing aspects of their molecular geometry and the influence of substituents on their crystalline arrangements (Palusiak et al., 2004). This research is relevant for the development of new materials and the study of molecular chirality.

Electrochemical Detection of DNA

Studies have also explored the use of methoxyphenol groups as oxidizable labels for electrochemical detection of DNA, suggesting that compounds with methoxyphenol components could have applications in biochemical assays and diagnostics (Šimonová et al., 2014). This demonstrates the potential for such molecules to be used in innovative detection methods.

Anti-inflammatory Activities

Research on novel amide alkaloids with structural similarities has evaluated their anti-inflammatory activities, indicating that compounds with complex oxychromen-4-one structures might have potential as anti-inflammatory agents (Lan et al., 2021). This points to possible applications in pharmaceuticals and therapeutic treatments.